Cas no 127389-36-0 (3-(4-ETHYLPHENOXY)-BETA-OXO-BENZENEPROPANENITRILE)

• Product Name: 3-(4-ETHYLPHENOXY)-BETA-OXO-BENZENEPROPANENITRILE
• CAS No: 127389-36-0
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 3034201
• Update Time: 2025-05-25

3-(4-ETHYLPHENOXY)-BETA-OXO-BENZENEPROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-(4-ETHYLPHENOXY)-BETA-OXO-BENZENEPROPANENITRILE

• Inchi： 1S/C17H15NO2/c1-2-13-6-8-15(9-7-13)20-16-5-3-4-14(12-16)17(19)10-11-18/h3-9,12H,2,10H2,1H3
• InChI Key： HKAWIVRXZXGNDO-UHFFFAOYSA-N
• SMILES： C1(C=C(OC2=CC=C(C=C2)CC)C=CC=1)C(CC#N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-(4-ETHYLPHENOXY)-BETA-OXO-BENZENEPROPANENITRILE

Comprehensive Overview of 3-(4-ETHYLPHENOXY)-BETA-OXO-BENZENEPROPANENITRILE (CAS No. 127389-36-0)

3-(4-ETHYLPHENOXY)-BETA-OXO-BENZENEPROPANENITRILE (CAS No. 127389-36-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This nitrile derivative, characterized by its unique beta-oxo and ethylphenoxy functional groups, exhibits versatile reactivity, making it a valuable intermediate in the development of bioactive molecules. Its molecular structure, combining aromatic and aliphatic components, allows for diverse applications, particularly in the design of novel therapeutic agents.

In recent years, the demand for 3-(4-ETHYLPHENOXY)-BETA-OXO-BENZENEPROPANENITRILE has surged due to its role in the synthesis of small-molecule inhibitors and enzyme modulators. Researchers are particularly interested in its potential to target specific metabolic pathways, aligning with the growing trend of precision medicine. The compound's nitrile group enhances its binding affinity to biological targets, a feature highly sought after in drug discovery. This has led to increased searches for "CAS 127389-36-0 applications" and "nitrile-based pharmaceutical intermediates" across scientific databases.

The synthesis of 3-(4-ETHYLPHENOXY)-BETA-OXO-BENZENEPROPANENITRILE involves multi-step organic reactions, often starting from 4-ethylphenol and benzoyl derivatives. Optimizing its yield and purity is a key focus for manufacturers, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure quality control. Industry professionals frequently search for "synthesis optimization of CAS 127389-36-0" and "analytical methods for nitrile compounds," reflecting the technical challenges associated with this compound.

Beyond pharmaceuticals, 3-(4-ETHYLPHENOXY)-BETA-OXO-BENZENEPROPANENITRILE finds utility in material science, particularly in the development of advanced polymers and liquid crystals. Its aromatic core and polar nitrile group contribute to enhanced thermal stability and optical properties, making it a candidate for high-performance materials. This dual applicability has sparked interest in queries like "CAS 127389-36-0 in material science" and "benzenepropanenitrile derivatives," highlighting its cross-disciplinary relevance.

Environmental and safety considerations are also critical when handling 3-(4-ETHYLPHENOXY)-BETA-OXO-BENZENEPROPANENITRILE. While not classified as hazardous, proper storage conditions—such as protection from moisture and light—are essential to maintain its stability. Researchers often seek guidelines on "safe handling of nitrile intermediates" and "storage conditions for CAS 127389-36-0," underscoring the importance of operational best practices.

In conclusion, 3-(4-ETHYLPHENOXY)-BETA-OXO-BENZENEPROPANENITRILE (CAS No. 127389-36-0) stands as a pivotal compound in modern chemistry, bridging gaps between pharmaceuticals and advanced materials. Its structural versatility and functional groups align with contemporary research trends, driving both academic and industrial exploration. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in innovative chemical solutions.